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Compound of Interest

Compound Name: 4-PQBH

cat. No.: B15607312

An In-depth Technical Guide to 4-PQBH: Structure, Mechanism, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-PQBH, a novel binder of the orphan
nuclear receptor Nur77, with significant potential in cancer therapy, particularly for
hepatocellular carcinoma (HCC).[1]

Chemical Identity and Structure

4-PQBH, also known by its IUPAC name N'-[(pyridin-4-yl)methylidene]-4-[(quinolin-4-
yl)amino]benzohydrazide, is a quinoline-Schiff-base derivative.[1] Its fundamental chemical
properties are summarized below.

Property Value
Molecular Formula C22H17NsO
Molecular Weight 367.40 g/mol
CAS Number 2243355-51-1

O=C(NN=Cclccnccl)clcec(Nc2cenc3ccecc23)c
cl

SMILES

Biological Activity and Mechanism of Action
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4-PQBH has been identified as a potent binder of Nur77 (also known as NR4A1), an orphan
nuclear receptor implicated in cancer.[1] The compound exhibits promising anti-tumor activity
against hepatocellular carcinoma by inducing a form of cell death known as paraptosis.[1]

Binding Affinity for Nur77

Quantitative analysis has demonstrated a strong interaction between 4-PQBH and the Nur77

protein.
Parameter Value
KD 1.17 pM

K D (Dissociation Constant) is a measure of
binding affinity. A lower K D value indicates a

stronger binding affinity.

Signaling Pathway

The primary mechanism of action for 4-PQBH involves its binding to Nur77, which triggers a
cascade of downstream cellular events. This leads to caspase-independent cytoplasmic
vacuolization and ultimately, paraptotic cell death in HCC cells.[1] The key steps in this
pathway are Nur77-mediated endoplasmic reticulum (ER) stress and autophagy.[1]
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4-PQBH induced signaling pathway.
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Efficacy in Hepatocellular Carcinoma

Research has demonstrated the potential of 4-PQBH as a therapeutic agent for hepatocellular
carcinoma, a cancer type that often evades traditional apoptosis-based therapies.[1]

In Vitro Cytotoxicity

Studies have shown that 4-PQBH exhibits selective cytotoxicity towards HCC cells.[1]

In Vivo Tumor Inhibition

In preclinical xenograft models, 4-PQBH has been shown to effectively inhibit tumor growth.[1]
This in vivo efficacy is attributed to the induction of Nur77-dependent cytoplasmic vacuolization
and paraptosis within the tumor cells.[1]

Experimental Protocols

The following outlines the general methodologies employed in the characterization of 4-PQBH.
For detailed, step-by-step protocols, it is recommended to consult the primary research article
by Baicun Li, et al. (2022).

Synthesis of 4-(quinoline-4-amino) benzoylhydrazide
derivatives

A series of these derivatives, including 4-PQBH, were synthesized to evaluate their biological
activity.[1]

In Vitro Anti-HCC Activity Evaluation

The cytotoxic effects of 4-PQBH on hepatocellular carcinoma cell lines were assessed to
determine its anti-cancer properties.[1]

Nur77 Binding Affinity Assay

The binding affinity of 4-PQBH to the Nur77 protein was quantified to establish it as a direct
binder.[1]

Xenograft Tumor Inhibition Studies
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The in vivo anti-tumor effects of 4-PQBH were evaluated in animal models bearing
hepatocellular carcinoma xenografts.[1]
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Experimental workflow for 4-PQBH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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